Cas no 1805969-19-0 (6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1805969-19-0
• MF: C₇H₃F₃N₂O₆
• MW: 268.103732347488
• CID: 4831474
• Update Time: 2025-05-19

6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C7H3F3N2O6/c8-7(9,10)18-5-4(12(16)17)2(6(14)15)1-3(13)11-5/h1H,(H,11,13)(H,14,15)
• InChI Key： QVXCHXRLUUUTQM-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C(=O)O)=CC(N1)=O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 486
• XLogP3: 0.4
• Topological Polar Surface Area: 121

Additional information on 6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid

Introduction to 6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1805969-19-0)

6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid, identified by its CAS number 1805969-19-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of heterocycles widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its hydroxyl, nitro, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The presence of a nitro group at the 3-position and a trifluoromethoxy group at the 2-position introduces both electronic and steric influences that can modulate the reactivity and binding affinity of the molecule. These substituents are particularly noteworthy in medicinal chemistry, as they have been extensively studied for their ability to enhance metabolic stability, solubility, and target specificity. The carboxylic acid functionality at the 4-position further extends the compound's versatility, allowing for further derivatization and functionalization through esterification, amidation, or other carboxylate-based transformations.

In recent years, 6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid has been explored in several cutting-edge research projects aimed at developing novel therapeutic agents. One particularly promising area of investigation has been its potential role as a precursor or intermediate in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The nitro group, when reduced or converted into an amine, can serve as a key pharmacophore for interacting with specific enzymes or receptors involved in inflammatory responses.

Moreover, the trifluoromethoxy group is known for its ability to improve pharmacokinetic profiles by increasing lipophilicity while maintaining water solubility. This balance is crucial for achieving optimal drug delivery and efficacy. Recent studies have demonstrated that compounds incorporating trifluoromethoxy groups exhibit enhanced binding affinities to certain protein targets, making them attractive candidates for drug development. The hydroxyl group at the 6-position can also be exploited for further chemical modifications, such as glycosylation or phosphorylation, which are common strategies to enhance bioavailability and target engagement.

The carboxylic acid moiety at the 4-position provides an additional handle for conjugation with other biomolecules or for the synthesis of prodrugs. This flexibility has been leveraged in several research endeavors to develop targeted therapies where covalent attachment to biomarkers or receptors can enhance therapeutic specificity. For instance, researchers have investigated the use of this compound as a building block for designing protease inhibitors or kinase inhibitors that are critical in treating conditions such as cancer and autoimmune diseases.

Recent advances in computational chemistry and molecular modeling have further highlighted the potential of 6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid as a scaffold for drug discovery. By leveraging virtual screening techniques, researchers have identified novel derivatives with enhanced bioactivity against various disease-related targets. These computational approaches have accelerated the process of identifying promising candidates for experimental validation, thereby streamlining drug development pipelines.

The synthesis of this compound typically involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key synthetic strategies often include nucleophilic substitution reactions at the pyridine ring followed by functional group interconversions to introduce the desired substituents. Advances in green chemistry principles have also been applied to develop more sustainable synthetic routes, minimizing waste and reducing environmental impact.

In conclusion, 6-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1805969-19-0) represents a valuable asset in pharmaceutical research due to its structural complexity and functional diversity. Its unique combination of substituents makes it a versatile intermediate for synthesizing novel therapeutic agents with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.